Cas no 255909-26-3 (3-amino-4-methyl-6-(trifluoromethyl)thieno2,3-bpyridine-2-carbonitrile)

3-Amino-4-methyl-6-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbonitrile is a heterocyclic compound featuring a fused thienopyridine core with functional groups including an amino, methyl, trifluoromethyl, and cyano substituent. Its structural complexity and electron-withdrawing trifluoromethyl group enhance its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple reactive sites allows for further derivatization, making it valuable for constructing biologically active molecules. The compound's stability and compatibility with various reaction conditions contribute to its broad applicability in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. Its well-defined chemical properties ensure reproducibility in research and industrial applications.
3-amino-4-methyl-6-(trifluoromethyl)thieno2,3-bpyridine-2-carbonitrile structure
255909-26-3 structure
Product Name:3-amino-4-methyl-6-(trifluoromethyl)thieno2,3-bpyridine-2-carbonitrile
CAS No:255909-26-3
MF:C10H6F3N3S
MW:257.23495054245
MDL:MFCD00742099
CID:3057106
PubChem ID:4778704
Update Time:2025-06-07

3-amino-4-methyl-6-(trifluoromethyl)thieno2,3-bpyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-4-methyl-6-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbonitrile
    • 3-amino-4-methyl-6-(trifluoromethyl)thieno2,3-bpyridine-2-carbonitrile
    • C10H6F3N3S
    • STK350244
    • AKOS000314503
    • 255909-26-3
    • EN300-230311
    • BBL040371
    • FKA90926
    • AG-205/33103048
    • SR-01000508159-1
    • 3-AMINO-4-METHYL-6-(TRIFLUOROMETHYL)THIENO[2,3-B]PYRIDIN-2-YL CYANIDE
    • 3-Amino-4-methyl-6-trifluoromethyl-thieno[2,3-b]pyridine-2-carbonitrile
    • SR-01000508159
    • MDL: MFCD00742099
    • Inchi: 1S/C10H6F3N3S/c1-4-2-6(10(11,12)13)16-9-7(4)8(15)5(3-14)17-9/h2H,15H2,1H3
    • InChI Key: QQKTZQISUUIPCV-UHFFFAOYSA-N
    • SMILES: S1C(C#N)=C(C2C1=NC(C(F)(F)F)=CC=2C)N

Computed Properties

  • Exact Mass: 257.02345286Da
  • Monoisotopic Mass: 257.02345286Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 90.9Ų

3-amino-4-methyl-6-(trifluoromethyl)thieno2,3-bpyridine-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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3-Amino-4-methyl-6-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbonitrile
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Fluorochem
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Fluorochem
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Fluorochem
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Enamine
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Enamine
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Enamine
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